(1S,2R)-2-Phenylcyclopropan-1-amine;sulfuric acid

• CAS No.: 13492-01-8
• Product Name: (1S,2R)-2-Phenylcyclopropan-1-amine;sulfuric acid
• Molecular Formula: C₉H₁₁N.1/2H₂SO₄
• Molecular Weight: 364.5 g/mol
• IUPAC Name: (1S,2R)-2-phenylcyclopropan-1-amine;sulfuric acid
• Standard InChI: InChI=1S/2C9H11N.H2O4S/c2*10-9-6-8(9)7-4-2-1-3-5-7;1-5(2,3)4/h2*1-5,8-9H,6,10H2;(H2,1,2,3,4)/t2*8-,9+;/m11./s1
• Standard InChIKey: BTHVHSMCHJCPFU-OULXEKPRSA-N
• Isomeric SMILES: C1[C@@H]([C@H]1N)C2=CC=CC=C2.C1[C@@H]([C@H]1N)C2=CC=CC=C2.OS(=O)(=O)O
• SMILES: C1C(C1N)C2=CC=CC=C2.C1C(C1N)C2=CC=CC=C2.OS(=O)(=O)O
• Canonical SMILES: C1C(C1N)C2=CC=CC=C2.C1C(C1N)C2=CC=CC=C2.OS(=O)(=O)O
• Description: Tranylcypromine Sulfate is the sulfate salt form of tranylcypromine, an orally bioavailable, nonselective, irreversible, non-hydrazine inhibitor of both monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1/BHC110), with antidepressant and anxiolytic activities, and potential antineoplastic activities. Upon oral administration, tranylcypromine exerts its antidepressant and anxiolytic effects through the inhibition of MAO, an enzyme that catalyzes the breakdown of the monoamine neurotransmitters serotonin, norepinephrine, epinephrine and dopamine. This increases the concentrations and activity of these neurotransmitters. Tranylcypromine exerts its antineoplastic effect through the inhibition of LSD1. Inhibition of LSD1 prevents the transcription of LSD1 target genes. LSD1, a flavin-dependent monoamine oxidoreductase and a histone demethylase, is upregulated in a variety of cancers and plays a key role in tumor cell proliferation, migration, and invasion.; Tranylcypromine sulfate is an alkylammonium sulfate.; A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders. (From AMA Drug Evaluations Annual, 1994, p311)
• Synonyms: Jatrosom; Parnate; Sulfate, Tranylcypromine; trans 2 Phenylcyclopropylamine; trans-2-Phenylcyclopropylamine; Transamine; Tranylcypromine; Tranylcypromine Sulfate
• Reference: [1]. Caraci F, et al. Neuroprotective effects of the monoamine oxidase inhibitor tranylcypromine and its amide derivatives against Aβ(1-42)-induced toxicity. Eur J Pharmacol. 2015 Oct 5;764:256-263.
• PubChem Compound: 11473982
• Last Modified: Nov 11 2021